AQ4
AQ4
AQ4 is a topoisomerase II inhibitor and DNA intercalator.
Brand Name:
Vulcanchem
CAS No.:
70476-63-0
VCID:
VC0519206
InChI:
InChI=1S/C22H28N4O4/c1-25(2)11-9-23-13-5-6-14(24-10-12-26(3)4)18-17(13)21(29)19-15(27)7-8-16(28)20(19)22(18)30/h5-8,23-24,27-28H,9-12H2,1-4H3
SMILES:
CN(C)CCNC1=C2C(=C(C=C1)NCCN(C)C)C(=O)C3=C(C=CC(=C3C2=O)O)O
Molecular Formula:
C22H28N4O4
Molecular Weight:
412.5 g/mol
AQ4
CAS No.: 70476-63-0
Cat. No.: VC0519206
Molecular Formula: C22H28N4O4
Molecular Weight: 412.5 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | AQ4 is a topoisomerase II inhibitor and DNA intercalator. |
|---|---|
| CAS No. | 70476-63-0 |
| Molecular Formula | C22H28N4O4 |
| Molecular Weight | 412.5 g/mol |
| IUPAC Name | 1,4-bis[2-(dimethylamino)ethylamino]-5,8-dihydroxyanthracene-9,10-dione |
| Standard InChI | InChI=1S/C22H28N4O4/c1-25(2)11-9-23-13-5-6-14(24-10-12-26(3)4)18-17(13)21(29)19-15(27)7-8-16(28)20(19)22(18)30/h5-8,23-24,27-28H,9-12H2,1-4H3 |
| Standard InChI Key | DBAMBJQJKDHEQX-UHFFFAOYSA-N |
| SMILES | CN(C)CCNC1=C2C(=C(C=C1)NCCN(C)C)C(=O)C3=C(C=CC(=C3C2=O)O)O |
| Canonical SMILES | CN(C)CCNC1=C2C(=C(C=C1)NCCN(C)C)C(=O)C3=C(C=CC(=C3C2=O)O)O |
| Appearance | Solid powder |
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